Cas no 2832637-95-1 (Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride)

• Product Name: Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride
• CAS No: 2832637-95-1
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 5306295
• PubChem ID: 165430974
• Update Time: 2025-10-29

Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• F78210
• BENZYL N-(1,1-DIMETHYL-3,4-DIHYDRO-2H-ISOQUINOLIN-6-YL)CARBAMATE HYDROCHLORIDE
• 2832637-95-1
• benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-yl)carbamate;hydrochloride
• PS-19538
• Benzyl (1,1-dimethyl-1,2,3,4-tetrahydroisoquinolin-6-yl)carbamate hydrochloride
• 6-(Cbz-amino)-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline HCl
• Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride

• Inchi： 1S/C19H22N2O2.ClH/c1-19(2)17-9-8-16(12-15(17)10-11-20-19)21-18(22)23-13-14-6-4-3-5-7-14;/h3-9,12,20H,10-11,13H2,1-2H3,(H,21,22);1H
• InChI Key： DUUPMSZSTFHFRM-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1C=CC2=C(C=1)CCNC2(C)C)=O

Computed Properties

• Exact Mass: 346.1448057g/mol
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride

Comprehensive Overview of Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride (CAS No. 2832637-95-1)

The compound Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride (CAS No. 2832637-95-1) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl carbamate group attached to a 1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-yl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural similarity to other bioactive isoquinoline derivatives.

In recent years, the demand for novel small molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound, with its isoquinoline core, aligns with current trends in the search for kinase inhibitors and GPCR modulators. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies. The scientific community has also explored its potential in neurodegenerative disease research, owing to the pharmacophore’s ability to cross the blood-brain barrier.

The synthesis of Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride involves multi-step organic reactions, including carbamate formation and salt crystallization. Its purity and stability are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring reproducibility for research purposes. Notably, its CAS No. 2832637-95-1 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers.

From an industrial perspective, this compound is gaining traction in high-throughput screening (HTS) campaigns. Its structural versatility allows for medicinal chemistry optimization, making it a candidate for lead compound development. Questions frequently searched in academic and industrial circles include: "What are the biological targets of isoquinoline derivatives?" and "How does carbamate modification enhance drug bioavailability?" These queries reflect the growing curiosity about its mechanistic role.

Environmental and safety profiles of Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride are also under scrutiny, aligning with the green chemistry movement. Researchers emphasize sustainable synthesis routes and waste reduction during production. Additionally, its non-toxic degradants make it an environmentally conscious choice for lab-scale applications.

In summary, Benzyl N-(1,1-dimethyl-3,4-dihydro-2H-isoquinolin-6-YL)carbamate hydrochloride (CAS No. 2832637-95-1) represents a promising scaffold in modern drug discovery. Its relevance to cancer research, central nervous system disorders, and anti-inflammatory therapies positions it as a compound of high interdisciplinary value. As the scientific community continues to unravel its full potential, this molecule is poised to contribute significantly to next-generation therapeutics.